N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide
• InChI: InChI=1S/C20H12BrClN2O2S/c21-11-5-8-15(22)14(9-11)19(26)23-12-6-7-13(17(25)10-12)20-24-16-3-1-2-4-18(16)27-20/h1-10,25H,(H,23,26)
• InChI Key: OBDRLUTWXQUDJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C4=C(C=CC(=C4)Br)Cl)O
• Molecular Formula: C20H12BrClN2O2S
• Molecular Weight: 459.7 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide, also known as BCA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCA is a benzamide derivative that has been synthesized using various methods, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been extensively investigated. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to inhibit the activity of various enzymes, including tyrosinase, carbonic anhydrase, and acetylcholinesterase. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to modulate the expression of various genes involved in cancer progression, including Bcl-2, p53, and c-Myc.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to have various biochemical and physiological effects. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter function in the brain. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to have antioxidant properties and to modulate the expression of various genes involved in oxidative stress.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has several advantages for lab experiments, including its high solubility in water and its stability under various conditions. However, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has some limitations, including its potential toxicity and its limited availability.

Future Directions

There are several future directions for N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide research. One direction is to investigate the potential use of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide in combination with other drugs for cancer treatment. Another direction is to investigate the potential use of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide in the treatment of neurodegenerative diseases. Further research is also needed to investigate the potential use of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide as a drug target for the treatment of infectious diseases. In addition, further studies are needed to investigate the safety and toxicity of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide in vivo.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been reported using various methods, including the reaction of 5-bromo-2-chlorobenzoic acid with 2-aminophenol and 2-mercaptobenzothiazole in the presence of a coupling agent. Another method involves the reaction of 5-bromo-2-chlorobenzoic acid with 2-hydroxybenzothiazole in the presence of a coupling agent. The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has also been achieved using a microwave-assisted method.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has also been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5-bromo-2-chlorobenzamide has been studied for its potential use as a drug target for the treatment of infectious diseases.